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Compound of Interest

Compound Name: M77976

Cat. No.: B1675859 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of M77976 in Dimethyl

Sulfoxide (DMSO) and its application in cell culture media. The following protocols and data are

intended to guide researchers in the effective use of M77976 for in vitro studies.

M77976 Overview
M77976 is a specific, ATP-competitive inhibitor of pyruvate dehydrogenase kinase 4 (PDK4),

with a reported IC50 of 648 μM.[1][2] It is a valuable tool for research in areas such as obesity

and diabetes.[1][2] M77976 acts by binding to the ATP-binding pocket of PDK4, which induces

conformational changes and inhibits the enzyme's activity.[1][3]

Solubility Data
M77976 exhibits high solubility in DMSO but is sparingly soluble in aqueous solutions.

Therefore, a concentrated stock solution in DMSO is recommended for subsequent dilution in

cell culture media.
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Solvent Solubility (mg/mL)
Molar Equivalent
(mM)

Special Conditions

DMSO 100 - 250[1][2][3][4]
337.47 - 843.68[1][2]

[3][4]

Ultrasonic treatment

may be required to

fully dissolve the

compound.[1][2][3]

Cell Culture Media Sparingly soluble Not directly applicable
Dilution from a DMSO

stock is necessary.

Note: Due to the hygroscopic nature of DMSO, it is recommended to use a fresh, unopened

bottle to ensure maximum solubility.[3]

Experimental Protocols
Protocol 1: Preparation of a Concentrated M77976 Stock
Solution in DMSO
This protocol describes the preparation of a 100 mM M77976 stock solution in DMSO.

Materials:

M77976 powder (MW: 296.32 g/mol )

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended)

Procedure:

Weighing: Accurately weigh out the desired amount of M77976 powder. For example, to

prepare 1 mL of a 100 mM stock solution, weigh 29.63 mg of M77976.
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Dissolution: Add the appropriate volume of DMSO to the vial containing the M77976 powder.

Using the previous example, add 1 mL of DMSO.

Mixing: Vortex the solution vigorously for 1-2 minutes to aid dissolution.

Sonication (if necessary): If the compound does not fully dissolve, place the vial in a

sonicator bath for 5-10 minutes.[1][2][3][4] Visually inspect the solution to ensure there are

no visible particles.

Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for up to one year or at -80°C

for up to two years.[3] For short-term storage, the stock solution can be kept at 4°C for up to

one month.[1]

Protocol 2: Preparation of a Working Solution in Cell
Culture Media
This protocol outlines the dilution of the DMSO stock solution into cell culture medium to

achieve the desired final concentration for treating cells.

Materials:

M77976 DMSO stock solution (from Protocol 1)

Pre-warmed complete cell culture medium (e.g., DMEM, RPMI-1640, etc.)

Sterile conical tubes or multi-well plates

Procedure:

Determine Final Concentration: Decide on the final concentration of M77976 required for

your experiment.

Serial Dilution (Recommended): To minimize DMSO concentration in the final culture, it is

good practice to perform a serial dilution. For example, to achieve a final concentration of

100 µM from a 100 mM stock, first dilute the stock 1:10 in sterile PBS or culture medium

(e.g., 2 µL of 100 mM stock into 18 µL of medium to get a 10 mM intermediate solution).
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Final Dilution: Add the appropriate volume of the stock or intermediate solution to the pre-

warmed cell culture medium. For instance, to make 10 mL of medium with a final M77976
concentration of 100 µM, add 10 µL of a 100 mM stock solution or 100 µL of a 10 mM

intermediate solution.

Mixing: Gently mix the medium by pipetting up and down or by swirling the flask/plate. Avoid

vigorous vortexing which can cause foaming.

DMSO Control: It is crucial to include a vehicle control in your experiments. This control

should contain the same final concentration of DMSO as the M77976-treated samples. For

normal cell lines, the final DMSO concentration should generally be kept below 0.5% (v/v).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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